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Abstract
This document provides a detailed framework for simulating and experimentally validating the

impact response of DS08210767, a novel carbon fiber-reinforced polymer (CFRP) composite.

Designed for high-performance applications where structural integrity under dynamic loading is

critical, understanding the impact behavior of DS08210767 is paramount. This note outlines

both the computational simulation protocols using Finite Element Analysis (FEA) and the

experimental validation methodologies based on standardized drop-weight impact testing. The

intended audience includes professionals in research, development, and quality control who

require a robust understanding of material performance for applications in advanced

instrumentation, robotics, or specialized structural supports.

Introduction
DS08210767 is a next-generation carbon fiber-reinforced polymer composite characterized by

its high strength-to-weight ratio, superior stiffness, and corrosion resistance.[1] These

properties make it an attractive candidate for applications ranging from aerospace components

to specialized supports for sensitive laboratory equipment. In many of these applications, the

material may be subjected to accidental impacts. Therefore, a thorough understanding of its

impact response and damage tolerance is essential for ensuring operational safety and

reliability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1192653?utm_src=pdf-interest
https://www.benchchem.com/product/b1192653?utm_src=pdf-body
https://www.benchchem.com/product/b1192653?utm_src=pdf-body
https://www.benchchem.com/product/b1192653?utm_src=pdf-body
https://www.mdpi.com/2075-5309/12/8/1085
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This application note details the simulation of impact events on pole structures made from

DS08210767 using Finite Element Analysis (FEA).[1][2][3][4] FEA provides a cost-effective and

efficient means to analyze the complex stress and strain distributions within the material during

an impact event, predict potential failure modes, and optimize the design for improved impact

resistance.[5][6] To ensure the accuracy of the simulation, the computational results are

correlated with experimental data obtained from drop-weight impact testing, following ASTM

standards.[7]

Signaling Pathways in Material Failure
While not a biological system, the progression of failure in a composite material under impact

can be conceptualized as a signaling pathway. An initial impact event triggers a cascade of

energy dissipation and damage mechanisms. Understanding this pathway is crucial for

interpreting simulation results and improving material design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1192653?utm_src=pdf-body
https://www.mdpi.com/2075-5309/12/8/1085
https://mars.gmu.edu/server/api/core/bitstreams/871eb595-048d-4cab-bea5-8fae306d9125/content
https://www.semanticscholar.org/paper/Design-Optimization-of-GFRP-Pole-Structures-Using/00813d8d782030b03b34ebd94922b2ce09543c14
https://www.researchgate.net/publication/364109585_FINITE_ELEMENT_MODELING_OF_CFRP_COMPOSITE_POLE_STRUCTURES
https://www.tandfonline.com/doi/abs/10.1080/28361466.2024.2304886
https://www.tandfonline.com/doi/full/10.1080/28361466.2024.2304886
https://store.astm.org/d7136_d7136m-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impact Event

Damage Propagation

Energy Dissipation

Final State

Initial Impact
(Energy Input)

Matrix Cracking

transfers energy

Elastic Deformation

transfers energyDelamination
(Interlaminar Failure)

induces stress concentration

Plastic Deformation

dissipate energy

Heat Generation

dissipate energy

Fiber Breakage
(Intralaminar Failure)

leads to

dissipate energy dissipate energy

dissipate energy dissipate energy

Residual Strength
& Stiffness

determinesdetermines determines

Click to download full resolution via product page

Figure 1: Conceptual pathway of impact damage in composites.
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Methodologies and Protocols
A combined approach of numerical simulation and experimental testing provides a

comprehensive understanding of the material's behavior.[5][6]

Experimental Protocol: Drop-Weight Impact Testing
(ASTM D7136)
This protocol describes the procedure for subjecting a DS08210767 composite plate to a drop-

weight impact event to determine its damage resistance.[7]

Objective: To inflict a controlled impact on a composite specimen and quantify the resulting

damage. This data is used to validate the FEA model.

Materials & Equipment:

DS08210767 composite plates (150mm x 100mm x 5mm)

Drop-weight impact test machine (e.g., Instron 9250G)[8]

Hemispherical impactor tup (16mm diameter)

Data Acquisition System (for force and velocity)

Specimen support fixture

C-Scan ultrasonic inspection system

Procedure:

Specimen Preparation: Cut DS08210767 sheets into 150mm x 100mm specimens. Condition

the specimens at 23°C ± 2°C and 50% ± 5% relative humidity for 24 hours.

Test Setup: Secure the specimen in the support fixture of the drop-weight tower. Position the

impactor at the desired drop height to achieve the target impact energy (e.g., 15 J, 30 J, 45

J).
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Impact Event: Release the impactor, allowing it to strike the center of the specimen. The data

acquisition system will record the force-time and velocity-time history of the impact.

Post-Impact Analysis:

Visually inspect the specimen for surface damage such as cracks, fiber breakage, and

indentation.

Measure the depth of the indentation using a dial indicator.

Perform a C-Scan ultrasonic analysis to determine the extent of internal damage, primarily

delamination.

Data Recording: Record the peak impact force, energy absorbed, indentation depth, and

delamination area for each impact energy level.

Simulation Protocol: Finite Element Analysis (FEA)
This protocol outlines the steps for creating a finite element model to simulate the drop-weight

impact test.

Objective: To predict the impact response, including contact force, energy absorption, and

damage initiation/progression in DS08210767 poles.

Software: LS-DYNA or Abaqus/Explicit.[1][9][10]

Procedure:

Model Geometry:

Create a 3D model of the composite plate (150mm x 100mm x 5mm).

Model the impactor as a rigid hemispherical body (16mm diameter).

Meshing:

Mesh the composite plate using 8-node solid elements with reduced integration. A finer

mesh is required in the impact region to accurately capture stress gradients.
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Material Model:

Define the material properties for DS08210767. This will be a composite material model

(e.g., MAT54/58 in LS-DYNA or VUMAT in Abaqus) that accounts for anisotropic behavior

and includes damage criteria like Hashin's failure criteria to predict matrix and fiber failure.

[10]

Input the elastic moduli, shear moduli, Poisson's ratios, and strengths (tensile,

compressive, and shear) for the material.

Boundary & Initial Conditions:

Constrain the nodes on the outer edges of the plate model to simulate the experimental

support fixture.

Assign an initial velocity to the rigid impactor corresponding to the experimental drop

height.

Contact Definition: Define a surface-to-surface contact between the impactor and the

composite plate to manage the force transfer.

Analysis and Output:

Run the explicit dynamic simulation.

Request outputs for contact force, kinetic and internal energy, nodal displacements, and

material failure criteria variables.

Data Presentation and Results
The following tables summarize hypothetical, yet plausible, data from both the experimental

tests and the FEA simulations for DS08210767.

Table 1: Experimental Impact Test Results
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Impact Energy
(J)

Peak Force
(kN)

Absorbed
Energy (J)

Indentation
Depth (mm)

Delamination
Area (mm²)

15 4.8 12.5 0.35 210

30 7.2 26.1 0.82 550

45 9.5 40.3 1.55 980

Table 2: FEA Simulation Results
Impact Energy
(J)

Peak Force
(kN)

Absorbed
Energy (J)

Max.
Deflection
(mm)

Predicted
Damage Area
(mm²)

15 4.6 12.1 2.8 235

30 7.0 25.5 4.5 590

45 9.2 39.8 6.1 1050

Table 3: Comparison of Experimental and Simulation
Data

Parameter
Impact Energy
(J)

Experimental Simulation % Difference

Peak Force (kN) 15 4.8 4.6 -4.2%

30 7.2 7.0 -2.8%

45 9.5 9.2 -3.2%

Absorbed Energy

(J)
15 12.5 12.1 -3.2%

30 26.1 25.5 -2.3%

45 40.3 39.8 -1.2%

Visualizing Workflows
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Clear workflows are essential for reproducibility and understanding the relationship between

different stages of the analysis.
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Figure 2: Experimental workflow for impact testing.
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Figure 3: Logical workflow for Finite Element Analysis.

Discussion
The close correlation between the experimental and simulated results (as shown in Table 3)

validates the FEA model. The percentage differences for key parameters like peak force and

absorbed energy are within acceptable limits, demonstrating the model's predictive accuracy.

[11] This validated model can now be used with confidence for further parametric studies, such

as investigating the effects of pole diameter, thickness, fiber orientation, and impactor shape

without the need for extensive and costly physical testing.[1][2][4] For professionals in drug

development, this validated simulation capability allows for the rapid design and virtual testing
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of support structures for sensitive equipment, ensuring they can withstand accidental impacts

common in a laboratory environment.

Conclusion
This application note provides a comprehensive protocol for simulating and validating the

impact response of DS08210767 composite poles. By integrating FEA with standard

experimental methods, researchers and engineers can gain a deep understanding of the

material's behavior under dynamic loads. This dual approach enhances design confidence,

reduces development time, and ensures the reliability of components manufactured from this

advanced composite material.
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ds08210767-poles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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